
An In-depth Technical Guide to Diethyl sec-
butylmalonate (CAS 83-27-2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl sec-butylmalonate

Cat. No.: B120387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl sec-butylmalonate (CAS Registry Number: 83-27-2) is a diester of malonic acid that

serves as a versatile intermediate in organic synthesis.[1] Its structure, featuring a reactive

methylene group flanked by two ester functionalities, makes it a valuable building block for the

introduction of a sec-butyl group in the synthesis of more complex molecules, including

pharmaceuticals and other fine chemicals.[2] This technical guide provides a comprehensive

overview of the chemical and physical properties, synthesis, and spectral data of diethyl sec-
butylmalonate.

Chemical and Physical Properties
Diethyl sec-butylmalonate is a colorless liquid at room temperature.[1][2] It is soluble in

organic solvents such as chloroform and methanol, but has limited solubility in water.[3][4] A

summary of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Diethyl sec-butylmalonate
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Property Value Reference(s)

CAS Number 83-27-2 [5][6][7]

Molecular Formula C₁₁H₂₀O₄ [5][6][7]

Molecular Weight 216.27 g/mol [5][8]

Appearance Colorless Liquid [1][3]

Boiling Point 110-114 °C at 18 mmHg [3][5]

Density 0.980 g/mL [5]

Refractive Index 1.4230-1.4260 [3]

pKa 13.13 ± 0.46 (Predicted) [3]

LogP 1.7749 [6]

Topological Polar Surface Area

(TPSA)
52.6 Å² [6]

EINECS Number 201-463-3 [5]

MDL Number MFCD00015194 [5][6]

InChI

InChI=1S/C11H20O4/c1-5-

8(4)9(10(12)14-6-2)11(13)15-

7-3/h8-9H,5-7H2,1-4H3

[7][9]

InChIKey
MIIZSUOEOUHAIZ-

UHFFFAOYSA-N
[7][9]

SMILES
CCOC(=O)C(C(C)CC)C(=O)O

CC
[5][6]

Storage Temperature 2-8°C [3]

Synthesis
The most common method for the synthesis of diethyl sec-butylmalonate is the alkylation of

diethyl malonate with a sec-butyl halide. A detailed experimental protocol is provided below,

based on a procedure from Organic Syntheses.[10]
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Experimental Protocol: Synthesis of Diethyl sec-
butylmalonate
This procedure details the alkylation of diethyl malonate using sec-butyl bromide in the

presence of sodium ethoxide.

Materials:

Absolute ethanol

Sodium

Diethyl malonate

sec-Butyl bromide

Water

Equipment:

2-L three-necked round-bottomed flask

Reflux condenser

Mercury-sealed stirrer

Dropping funnel

Calcium chloride tube

Steam cone

Distillation apparatus

500-ml two-necked flask

18-in. Vigreux column

Procedure:
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In a 2-L three-necked round-bottomed flask equipped with a long, wide-bore reflux

condenser, dissolve 35 g (1.52 gram atoms) of sodium in 700 ml of absolute ethanol.

Once all the sodium has reacted, place the flask on a steam cone and fit it with a mercury-

sealed stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride tube.

Heat the solution and add 250 g (1.56 moles) of diethyl malonate in a steady stream with

stirring.

Following the addition of the diethyl malonate, add 210 g (1.53 moles) of sec-butyl bromide

at a rate that maintains reflux due to the heat of the reaction.

Stir and reflux the mixture for 48 hours.

After the reflux period, replace the reflux condenser with a downward condenser and remove

the ethanol by distillation.

Treat the residue with 200 ml of water, shake, and allow the layers to separate.

Separate the ester layer and distill it from a 500-ml two-necked flask fitted with a well-

wrapped 18-in. Vigreux column.

Collect the fraction boiling at 110–120°/18–20 mm. This fraction is diethyl sec-
butylmalonate. The expected yield is 274–278 g (83–84%).[10]

Synthesis Workflow
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Synthesis of Diethyl sec-butylmalonate
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Caption: Workflow for the synthesis of diethyl sec-butylmalonate.
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of diethyl sec-
butylmalonate. While the raw spectra are not provided here, Table 2 summarizes the types of

spectral data available for this compound from various suppliers.[9][11]

Table 2: Available Spectroscopic Data for Diethyl sec-butylmalonate

Spectroscopic Technique Availability

¹H NMR Available

¹³C NMR Available

Mass Spectrometry (MS) Available

Infrared (IR) Spectroscopy Available

Raman Spectroscopy Available

Applications in Synthesis
Diethyl sec-butylmalonate is a key intermediate in the synthesis of various organic

compounds. One notable application is in the preparation of the amino acid dl-isoleucine.[10]

The malonic ester synthesis route allows for the formation of α-substituted carboxylic acids,

and in this case, the sec-butyl group is introduced via the alkylation of diethyl malonate. It is

also used in the synthesis of other fine chemicals and is listed as being used for spices.[12]

Safety Information
Diethyl sec-butylmalonate should be handled in accordance with good laboratory practices. It

is recommended to use personal protective equipment, including gloves and safety glasses,

and to work in a well-ventilated area.[13][14] For detailed safety information, refer to the Safety

Data Sheet (SDS) provided by the supplier.[13][15]

Conclusion
Diethyl sec-butylmalonate (CAS 83-27-2) is a valuable synthetic intermediate with well-

characterized chemical and physical properties. The established synthesis protocol allows for
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its efficient preparation, making it readily available for researchers and scientists in the field of

organic synthesis and drug development. Its utility in the synthesis of amino acids and other

complex molecules underscores its importance as a versatile building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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